Cas no 2138062-60-7 (2-Chloro-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile)

• Product Name: 2-Chloro-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile
• CAS No: 2138062-60-7
• MF: C₁₀H₁₀ClN₃S
• MW: 239.724499225616
• CID: 6077178
• PubChem ID: 165492410
• Update Time: 2025-05-20

2-Chloro-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1145710
• 2138062-60-7
• 2-chloro-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile
• 2-Chloro-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile

• Inchi： 1S/C10H10ClN3S/c11-10-8(7-12)1-2-9(13-10)14-3-5-15-6-4-14/h1-2H,3-6H2
• InChI Key： QIXQVLJLAFZRNN-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=N1)N1CCSCC1

Computed Properties

• Exact Mass: 239.0283962g/mol
• Monoisotopic Mass: 239.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.2Ų

Additional information on 2-Chloro-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile

Introduction to 2-Chloro-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile (CAS No. 2138062-60-7)

2-Chloro-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 2138062-60-7, represents a unique structural motif that combines a pyridine core with functional groups capable of interacting with biological targets. The presence of both a chloro substituent and a thiomorpholine moiety makes this molecule an intriguing candidate for further exploration in drug discovery and material science.

The pyridine core is a well-established scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. Pyridines are frequently incorporated into bioactive molecules due to their favorable electronic properties and ability to form hydrogen bonds, which are crucial for receptor binding. In 2-Chloro-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile, the pyridine ring is further functionalized with a chloro group at the 2-position, which can serve as a handle for further chemical modifications, such as nucleophilic substitution reactions. This enhances the compound's synthetic versatility, allowing researchers to tailor its properties for specific applications.

The other key feature of this compound is the thiomorpholine substituent at the 6-position of the pyridine ring. Thiomorpholine derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The thioether linkage in thiomorpholine can contribute to increased solubility and improved bioavailability, making it an attractive moiety for drug development. The combination of these two functional groups in 2-Chloro-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile suggests potential applications in the design of novel therapeutics that target multiple pathways simultaneously.

Recent advancements in computational chemistry and machine learning have enabled more efficient screening of compounds like 2-Chloro-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile for biological activity. These methods allow researchers to predict binding affinities and identify potential lead compounds with high accuracy. Studies have shown that thiomorpholine-containing molecules can interact with enzymes and receptors involved in metabolic diseases, cancer, and neurological disorders. The nitrile group at the 3-position of the pyridine ring may also contribute to the compound's pharmacological profile by influencing its electronic properties and reactivity.

In the context of drug discovery, the synthesis of 2-Chloro-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile presents both challenges and opportunities. The presence of multiple reactive sites requires careful optimization to achieve high yields while maintaining regioselectivity. However, modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecules like this one with greater precision and efficiency.

One particularly promising area of research involves using 2-Chloro-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile as a building block for more complex scaffolds. By incorporating additional functional groups or linking it to other bioactive molecules, researchers can generate libraries of derivatives with tailored properties. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The agrochemical industry has also shown interest in compounds like 2-Chloro-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile, due to their potential as leads for new pesticides or herbicides. The structural features present in this molecule could be exploited to develop formulations that target specific pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices and the need for innovative solutions to pest resistance.

From a material science perspective, 2-Chloro-6-(thiomorpholin-4-yllpyridine)-3-carbonitrile may find applications in the development of advanced materials or catalysts. The unique combination of electronic and steric properties offered by its structure could make it useful in areas such as organic electronics or photochemical processes.

In conclusion, 2-Chloro--(thiomorpholln--y1-pyrdne--carbonitrlne (CAS No.--213806--60--7) is a multifaceted compound with significant potential across multiple domains of research and application. Its unique structural features make it an attractive candidate for further exploration in pharmaceuticals, agrochemicals, and materials science. As our understanding of molecular interactions continues to grow, this compound will likely play an important role in shaping future advancements.